Cas no 2034338-16-2 (3,3,3-trifluoro-N-({4H,5H,6H,7H-pyrazolo1,5-apyridin-3-yl}methyl)propane-1-sulfonamide)

• Product Name: 3,3,3-trifluoro-N-({4H,5H,6H,7H-pyrazolo1,5-apyridin-3-yl}methyl)propane-1-sulfonamide
• CAS No: 2034338-16-2
• MF: C₁₁H₁₆F₃N₃O₂S
• MW: 311.3239
• CID: 5348891
• Update Time: 2025-10-24

3,3,3-trifluoro-N-({4H,5H,6H,7H-pyrazolo1,5-apyridin-3-yl}methyl)propane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,3,3-trifluoro-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-ylmethyl)propane-1-sulfonamide
• 3,3,3-trifluoro-N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)propane-1-sulfonamide
• 3,3,3-trifluoro-N-({4H,5H,6H,7H-pyrazolo1,5-apyridin-3-yl}methyl)propane-1-sulfonamide

• Inchi： 1S/C11H16F3N3O2S/c12-11(13,14)4-6-20(18,19)16-8-9-7-15-17-5-2-1-3-10(9)17/h7,16H,1-6,8H2
• InChI Key： QNNJJEGAGZUICY-UHFFFAOYSA-N
• SMILES： S(C([H])([H])C([H])([H])C(F)(F)F)(N([H])C([H])([H])C1C([H])=NN2C([H])([H])C([H])([H])C([H])([H])C([H])([H])C2=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 422
• XLogP3: 1.3
• Topological Polar Surface Area: 72.4

Additional information on 3,3,3-trifluoro-N-({4H,5H,6H,7H-pyrazolo1,5-apyridin-3-yl}methyl)propane-1-sulfonamide

Introduction to 3,3,3-trifluoro-N-({4H,5H,6H,7H-pyrazolo1,5-apyridin-3-yl}methyl)propane-1-sulfonamide and Its Significance in Modern Chemical Research

3,3,3-trifluoro-N-({4H,5H,6H,7H-pyrazolo1,5-apyridin-3-yl}methyl)propane-1-sulfonamide, with the CAS number 2034338-16-2, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule represents a sophisticated fusion of heterocyclic structures and functional groups, making it a valuable candidate for exploring novel therapeutic applications. The presence of a trifluoromethyl group and a complex pyrazolo[1,5-a]pyridine scaffold enhances its potential as a bioactive entity, particularly in the context of drug discovery and development.

The pyrazolo[1,5-a]pyridine core is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. This scaffold has been extensively studied for its role in modulating enzyme activity and receptor binding. The incorporation of a trifluoromethyl group further enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. The sulfonamide moiety at the nitrogen position adds another layer of functionality, enabling interactions with biological systems through hydrogen bonding and ionic interactions.

In recent years, there has been growing interest in the development of molecules that can modulate inflammatory pathways and immune responses. The compound 3,3,3-trifluoro-N-({4H,5H,6H,7H-pyrazolo1,5-apyridin-3-yl}methyl)propane-1-sulfonamide has shown promise in preclinical studies as a potential inhibitor of key inflammatory mediators. Its ability to interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX) has been explored in models of inflammation and pain. The trifluoromethyl group plays a crucial role in stabilizing the binding interactions by increasing the electron-withdrawing effect and improving the molecule's affinity for these targets.

Moreover, the pyrazolo[1,5-a]pyridine scaffold has been recognized for its potential in oncology research. Several derivatives of this core structure have demonstrated inhibitory activity against kinases and other enzymes involved in cancer cell proliferation. The compound 2034338-16-2 is being investigated for its ability to disrupt signaling pathways that are aberrantly activated in tumor cells. Early studies suggest that it may have selective toxicity towards cancer cells while minimizing side effects on healthy tissues. This selectivity is attributed to the unique electronic properties of the trifluoromethyl group and the precise spatial arrangement of functional groups within the molecule.

The sulfonamide group not only contributes to the molecule's solubility but also serves as a handle for further chemical modifications. This allows researchers to fine-tune the pharmacokinetic properties and target specificity of 3,3,3-trifluoro-N-({4H,5H,6H,7H-pyrazolo1,5-apyridin-3-yl}methyl)propane-1-sulfonamide through structural optimization. Such modifications are essential for advancing from lead compounds to viable drug candidates. The ability to modify both the pyrazolo[1,5-a]pyridine core and the sulfonamide group provides a versatile platform for designing molecules with enhanced therapeutic efficacy.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 2034338-16-2. Molecular docking simulations and virtual screening techniques have been employed to identify optimal binding conformations and predict interaction energies with biological targets. These computational methods complement experimental approaches by providing rapid assessments of molecular interactions. The trifluoromethyl group's influence on electronic distributions has been particularly well-characterized through these simulations, contributing to a deeper understanding of how this moiety affects binding affinity.

The synthesis of 3,3,3-trifluoro-N-({4H,5H,6H,7H-pyrazolo1,5-apyridin-3-yl}methyl)propane-1-sulfonamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Key steps include nucleophilic substitution reactions to introduce the pyrazolo[1,5-a]pyridine moiety followed by functionalization at the nitrogen position with the sulfonamide group. The trifluoromethyl group is typically introduced via halogen-metal exchange followed by quenching with fluorinating agents.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Their presence can significantly alter physicochemical properties such as solubility、metabolic stability、and bioavailability. In 2034338-16-2, the trifluoromethyl group contributes to these properties by increasing lipophilicity while maintaining water solubility due to the polar sulfonamide group. This balance is crucial for achieving effective drug delivery systems that enhance therapeutic outcomes.

As research continues to uncover new biological functions of heterocyclic compounds like pyrazolo[1，5-a]pyridines，the potential applications of derivatives such as 3，3，3-trifluoro-N-{(4H，5H，6H，7H-pyrazolo[1，5-a]pyridin—3—yl)methyl}propane—1-sulfonamide will likely expand beyond inflammation and oncology into areas such as neurodegenerative diseases、autoimmune disorders、and infectious diseases。The sulfonamide functional group offers additional versatility by allowing further derivatization through amide、ester、or urea linkages，which could lead to novel therapeutic strategies。

The compound’s structural features also make it an attractive scaffold for developing probes used in biochemical assays。Its ability to interact with specific targets while maintaining good solubility allows researchers to design sensitive detection systems。These probes could be employed in high-throughput screening campaigns or used as tools for studying enzyme mechanisms at atomic resolution。The trifluoromethyl group’s unique electronic properties contribute significantly to its utility as an interaction motif。

In conclusion,2034338—16—2 exemplifies how sophisticated molecular design can yield compounds with multiple desirable attributes。The combination of a bioactive heterocyclic core、a lipophilic trifluoromethyl group、and an interactive sulfonamide moiety positions this molecule as a promising candidate for further development。As computational methods improve and synthetic techniques evolve，the accessibility of such complex molecules will increase，accelerating their transition from laboratory curiosities into clinical applications。The continued exploration of derivatives like this underscores the importance of interdisciplinary collaboration between chemists、biologists、and pharmacologists in advancing human health through innovative chemical solutions。